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Compound of Interest

(S)-3-Aminohex-5-enoic acid
Compound Name:
hydrochloride

Cat. No.: B555408

For Research, Scientific, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound (S)-3-
Aminohex-5-enoic acid hydrochloride, a versatile small molecule scaffold used in laboratory
research.

Molecular Identity and Properties

(S)-3-Aminohex-5-enoic acid hydrochloride is the hydrochloride salt form of (S)-3-
Aminohex-5-enoic acid. The inclusion of hydrochloric acid is crucial for calculating the final
molecular weight.

e Chemical Name: (S)-3-Aminohex-5-enoic acid hydrochloride
e Molecular Formula: CeH12CINO2[1][2]
e Molecular Weight: 165.62 g/mol [1]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in its molecular formula.
The calculation is based on the atomic masses of Carbon (C), Hydrogen (H), Chlorine (Cl),
Nitrogen (N), and Oxygen (O).
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The table below provides a comprehensive breakdown of the elemental composition and
contribution to the total molecular weight.

. Total Mass

Atomic Mass ( o

Element Symbol Jmol ) Atom Count Contribution (
mo

4 g/mol )
Carbon C 12.011 6 72.066
Hydrogen H 1.008 12 12.096
Chlorine Cl 35.453 1 35.453
Nitrogen N 14.007 1 14.007
Oxygen O 15.999 2 31.998
Total 22 165.62 g/mol

Visualization of Molecular Weight Composition

The following diagram illustrates the relationship between the elemental components and the
final calculated molecular weight of the compound.
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Caption: Elemental contribution to the total molecular weight.

Experimental Protocols
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The molecular weight presented is a calculated value based on standard atomic weights. For
experimental verification, standard analytical techniques would be employed.

Protocol for Mass Spectrometry (Conceptual Workflow):

While detailed experimental parameters would need optimization, the general workflow for
confirming the molecular mass via mass spectrometry is as follows.
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Caption: Conceptual workflow for molecular weight verification.
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This guide provides the fundamental data regarding the molecular weight of (S)-3-Aminohex-
5-enoic acid hydrochloride. For procurement or safety information, please refer to a chemical
supplier's material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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